Cas no 20712-05-4 (5-Chlorobenzo[c]isothiazole)

5-Chlorobenzo[c]isothiazole structure
5-Chlorobenzo[c]isothiazole structure
Product Name:5-Chlorobenzo[c]isothiazole
CAS No:20712-05-4
MF:C7H4ClNS
MW:169.631359100342
CID:1081641
PubChem ID:12255796
Update Time:2025-04-20

5-Chlorobenzo[c]isothiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chlorobenzo[c]isothiazole
    • 5-chloro-2,1-benzothiazole
    • 5-Chlor-2,1-benzisothiazol
    • 5-Chlor-2,1-benzoisothiazol
    • 5-Chloro-2,1-benzisothiazol
    • 5-chloro-2,1-benzisothiazole
    • DTXSID80482663
    • 20712-05-4
    • Inchi: 1S/C7H4ClNS/c8-6-1-2-7-5(3-6)4-10-9-7/h1-4H
    • InChI Key: NXALAEZGJJVSIU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(=CSN=2)C=1

Computed Properties

  • Exact Mass: 168.97500
  • Monoisotopic Mass: 168.9752980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 2.94970

5-Chlorobenzo[c]isothiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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